Cas no 1231760-55-6 ([Rh{B(pinacolato)2}(PEt3)3])

[Rh{B(pinacolato)2}(PEt3)3] structure

Product Name:[Rh{B(pinacolato)2}(PEt3)3]

CAS No:1231760-55-6

MF:C₂₄H₅₇BO₂P₃Rh

MW:584.34600

CID:2901928

[Rh{B(pinacolato)2}(PEt3)3] Chemical and Physical Properties

Names and Identifiers

- [Rh{B(pinacolato)2}(PEt3)3]
- [Rh{B(pin)2}(PEt3)3];.Rh(B(pinacolato))(PEt3)3;.[Rh(B(pinacolato))(PEt3)3];.Rh(Bpin)(PEt3)3;.[rhodium(I)(Bpin)(PEt3)3];

Computed Properties

Exact Mass: 584.27200

Experimental Properties

PSA: 59.23000
LogP: 8.70860

[Rh{B(pinacolato)2}(PEt3)3] Production Method

Production Method 1

1231760-55-6

863868-37-5

Reaction Conditions

1.1 Solvents: Cyclohexane ; 1 d, rt
2.1 Solvents: Hexamethyldisilane ; 5 d, rt

Reference

C-H and C-F Bond Activations at a Rhodium(I) Boryl Complex: Reaction Steps for the Catalytic Borylation of Fluorinated Aromatics

Kallaene, Sabrina I.; et al, Organometallics, 2015, 34(7), 1156-1169

Production Method 2

71902-33-5

1231760-55-6

863868-37-5

Reaction Conditions

1.1 Solvents: Cyclohexane ; 3 h, rt
2.1 Solvents: Cyclohexane ; 4 d, 50 °C
3.1 Solvents: Hexamethyldisilane ; 5 d, rt

Reference

C-H and C-F Bond Activations at a Rhodium(I) Boryl Complex: Reaction Steps for the Catalytic Borylation of Fluorinated Aromatics

Kallaene, Sabrina I.; et al, Organometallics, 2015, 34(7), 1156-1169

Production Method 3

73183-34-3

1231760-55-6

863868-37-5

Reaction Conditions

1.1 Solvents: Cyclohexane ; 5 d, rt
2.1 Solvents: Cyclohexane ; 1 d, rt
3.1 Solvents: Hexamethyldisilane ; 5 d, rt

Reference

C-H and C-F Bond Activations at a Rhodium(I) Boryl Complex: Reaction Steps for the Catalytic Borylation of Fluorinated Aromatics

Kallaene, Sabrina I.; et al, Organometallics, 2015, 34(7), 1156-1169

Production Method 4

73183-34-3

1231760-55-6

863868-37-5

Reaction Conditions

1.1 Solvents: Cyclohexane ; 10 d, rt
2.1 Solvents: Cyclohexane ; 1 d, rt
3.1 Solvents: Hexamethyldisilane ; 5 d, rt

Reference

C-H and C-F Bond Activations at a Rhodium(I) Boryl Complex: Reaction Steps for the Catalytic Borylation of Fluorinated Aromatics

Kallaene, Sabrina I.; et al, Organometallics, 2015, 34(7), 1156-1169

Production Method 5

73183-34-3

1231760-55-6

863868-37-5

Reaction Conditions

1.1 Solvents: Hexamethyldisilane ; 5 d, rt

Reference

C-H and C-F Bond Activations at a Rhodium(I) Boryl Complex: Reaction Steps for the Catalytic Borylation of Fluorinated Aromatics

Kallaene, Sabrina I.; et al, Organometallics, 2015, 34(7), 1156-1169

Production Method 6

75070-85-8

1231760-55-6

863868-37-5

Reaction Conditions

1.1 Solvents: Cyclohexane ; 4 d, 50 °C
2.1 Solvents: Hexamethyldisilane ; 5 d, rt

Reference

C-H and C-F Bond Activations at a Rhodium(I) Boryl Complex: Reaction Steps for the Catalytic Borylation of Fluorinated Aromatics

Kallaene, Sabrina I.; et al, Organometallics, 2015, 34(7), 1156-1169

Production Method 7

372-38-3

1231760-55-6

863868-37-5

Reaction Conditions

1.1 Solvents: Cyclohexane ; 1 d, rt
2.1 Solvents: Cyclohexane ; 4 d, 50 °C
3.1 Solvents: Hexamethyldisilane ; 5 d, rt

Reference

C-H and C-F Bond Activations at a Rhodium(I) Boryl Complex: Reaction Steps for the Catalytic Borylation of Fluorinated Aromatics

Kallaene, Sabrina I.; et al, Organometallics, 2015, 34(7), 1156-1169

Production Method 8

25015-63-8

1231760-55-6

863868-37-5

Reaction Conditions

1.1 Solvents: Cyclohexane ; 1 d, rt
2.1 Solvents: Cyclohexane ; 4 d, 50 °C
3.1 Solvents: Hexamethyldisilane ; 5 d, rt

Reference

C-H and C-F Bond Activations at a Rhodium(I) Boryl Complex: Reaction Steps for the Catalytic Borylation of Fluorinated Aromatics

Kallaene, Sabrina I.; et al, Organometallics, 2015, 34(7), 1156-1169

[Rh{B(pinacolato)2}(PEt3)3] Raw materials

[Rh{B(pinacolato)2}(PEt3)3] Preparation Products

[Rh{B(pinacolato)2}(PEt3)3] Related Literature

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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
2. Alternative synthesis of the anti-baldness compound RU58841†

RSC Adv., 2014,4, 14143-14148
3. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Analyst, 1964,89, 272-275
5. An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†

Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378

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